Benzamide derivative 8

• Molecular Formula: C18H20Cl2N2O
• Molecular Weight: 351.3 g/mol
• IUPAC Name: N-[3-[benzyl(methyl)amino]propyl]-3,5-dichlorobenzamide
• InChI: InChI=1S/C18H20Cl2N2O/c1-22(13-14-6-3-2-4-7-14)9-5-8-21-18(23)15-10-16(19)12-17(20)11-15/h2-4,6-7,10-12H,5,8-9,13H2,1H3,(H,21,23)
• InChI Key: KXRBNMSGFUSFLX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCNC(=O)C1=CC(=CC(=C1)Cl)Cl)CC2=CC=CC=C2

Description

Benzamide derivative 8 is a compound belonging to the benzamide family, which are derivatives of benzoic acid. Benzamides are known for their diverse biological activities and are used in various fields such as medicine, agriculture, and industry. This compound, in particular, has shown promising potential in scientific research due to its unique chemical properties and biological activities.

Preparation Methods

The synthesis of benzamide derivative 8 can be achieved through several methods. One common approach involves the direct condensation of benzoic acids and amines in the presence of a catalyst. For instance, a green and efficient method involves using diatomite earth immobilized with Lewis acidic ionic liquid (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . This method offers advantages such as low reaction times, high yields, and eco-friendly processes. Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring the availability of the compound for various applications.

Chemical Reactions Analysis

Benzamide derivative 8 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include:

Oxidation: Benzamide derivatives can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions often involve halogenation or nitration using reagents like bromine or nitric acid.

The major products formed from these reactions depend on the specific substituents present on the benzamide derivative. For example, halogenation can lead to the formation of halobenzamides, while nitration can produce nitrobenzamides .

Scientific Research Applications

Benzamide derivative 8 has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a catalyst in certain chemical reactions.

Biology: Benzamide derivatives have shown antibacterial and antiviral activities, making them potential candidates for developing new antibiotics and antiviral drugs.

Medicine: Some benzamide derivatives are used as cholinesterase inhibitors, which are important in the treatment of neurodegenerative diseases such as Alzheimer’s disease.

Industry: Benzamide derivatives are used in the production of polymers, dyes, and other industrial chemicals.

Comparison with Similar Compounds

Benzamide derivative 8 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• N-benzhydryl benzamide
• N, N-diphenethyl benzamide
• N, N-dihexyl benzamide
• N, N-dioctyl benzamide

These compounds share a common benzamide core but differ in their substituents, which can significantly affect their biological activities and chemical properties . This compound stands out due to its specific substituents that confer unique properties, making it a valuable compound for various applications.